Cas no 20595-44-2 (2,3-Dichlorocinnamic acid)

• Product Name: 2,3-Dichlorocinnamic acid
• CAS No: 20595-44-2
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• MDL: MFCD01076352
• CID: 838964
• PubChem ID: 2063720
• Update Time: 2025-04-19

2,3-Dichlorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,3-DICHLOROPHENYL)ACRYLIC ACID
• (E)-3-(2,3-dichlorophenyl)prop-2-enoate
• 2,3-Dichlorocinnamic acid
• trans-2,3-Dichlorocinnamic acid
• (E)-3-(2,3-Dichlorophenyl)-2-propenoic acid
• (E)-3-(2,3-dichloro-phenyl)-acrylic acid
• (E)-3-(2,3-dichlorophenyl)prop-2-enoic acid
• 2,3-dichloro-trans-cinnamic acid
• 2,3-Dichlor-trans-zimtsaeure
• 3-(2,3-dichlorophenyl)acrylic acid
• RARECHEM BK HC T314
• CS-0268617
• 34164-42-6
• SCHEMBL1124437
• MFCD01076352
• 20595-44-2
• C78035
• (E)-3-(2,3-Dichlorophenyl)acrylic acid
• EN300-306592
• RCEWIEGWGDHVNK-SNAWJCMRSA-N
• (e)-3-(2,3-dichlorophenyl)acrylic
• STL554065
• STR07856
• AB01334886-02
• 2-Propenoic acid, 3-(2,3-dichlorophenyl)-, (2E)-
• (2E)-3-(2,3-dichlorophenyl)prop-2-enoic acid
• 2,3-DICHLOROCINNAMICACID
• EN300-07610
• 3-(2,3-Dichlorophenyl)acrylicacid
• 3-(2,3-dichlorophenyl)prop-2-enoic Acid
• Z56955953
• AKOS000201775
• 2-Propenoic acid, 3-(2,3-dichlorophenyl)-
• NCGC00342959-01

• MDL： MFCD01076352
• Inchi： 1S/C9H6Cl2O2/c10-7-3-1-2-6(9(7)11)4-5-8(12)13/h1-5H,(H,12,13)/b5-4+
• InChI Key： RCEWIEGWGDHVNK-SNAWJCMRSA-N
• SMILES： ClC1C(=CC=CC=1/C=C/C(=O)O)Cl

Computed Properties

• Exact Mass: 215.97400
• Monoisotopic Mass: 215.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.457
• Melting Point: 229-234 °C
• PSA: 37.30000
• LogP: 3.09120
• Solubility: Not determined

2,3-Dichlorocinnamic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids